Cas no 1419517-55-7 (1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone)
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone
- 1-(5-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one
-
- MDL: MFCD23703952
- Inchi: 1S/C10H5ClF3NO/c11-5-1-2-8-6(3-5)7(4-15-8)9(16)10(12,13)14/h1-4,15H
- InChI Key: RJOYBFSDFGASDS-UHFFFAOYSA-N
- SMILES: C(=O)(C1C2=C(NC=1)C=CC(Cl)=C2)C(F)(F)F
Computed Properties
- Exact Mass: 247.0011760g/mol
- Monoisotopic Mass: 247.0011760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 32.9Ų
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776969-5g |
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone |
1419517-55-7 | 95% | 5g |
$715 | 2024-07-20 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY058837-5g |
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone |
1419517-55-7 | 95% | 5g |
¥4600.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | A055021-5g |
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone |
1419517-55-7 | 97% | 5g |
¥5500.00 | 2023-09-15 | |
| eNovation Chemicals LLC | D776969-5g |
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone |
1419517-55-7 | 95% | 5g |
$715 | 2025-02-24 | |
| eNovation Chemicals LLC | D776969-5g |
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone |
1419517-55-7 | 95% | 5g |
$715 | 2025-02-27 |
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone
Chemical Profile of 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone (CAS No. 1419517-55-7)
1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone, identified by its CAS number 1419517-55-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of indole derivatives, which are well-documented for their role in various biological processes and therapeutic applications. The presence of both chloro and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery and development.
The structural motif of 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone consists of an indole core substituted at the 5-position with a chloro group and at the 3-position with an aldehyde-like functionality derived from the trifluoroethyl ketone moiety. This arrangement not only enhances the compound's solubility and metabolic stability but also facilitates interactions with biological targets such as enzymes and receptors. The fluorine atoms in the trifluoroethyl group contribute to lipophilicity and metabolic resistance, which are critical factors in the design of novel therapeutics.
In recent years, there has been a surge in research focused on indole derivatives due to their potential applications in treating a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The 5-Chloro-3-indolyl moiety is particularly noteworthy as it has been shown to exhibit inhibitory activity against several kinases and transcription factors involved in disease pathways. For instance, studies have demonstrated that derivatives of this class can modulate the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.
Moreover, the trifluoroethanone component of 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone plays a crucial role in determining its pharmacokinetic profile. The trifluoromethyl group is known to enhance binding affinity and prolong half-life by reducing metabolic clearance. This property is particularly valuable in drug development, where prolonged exposure to a therapeutic agent can lead to more effective treatment outcomes. Recent computational studies have highlighted that the trifluoroethyl ketone moiety can adopt multiple conformations that optimize interactions with biological targets, thereby increasing the compound's efficacy.
One of the most compelling aspects of 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone is its potential as an intermediate in synthesizing more complex molecules with tailored biological activities. Researchers have leveraged this compound to develop novel inhibitors targeting specific disease pathways. For example, modifications at the 5-chloro position have been explored to enhance binding affinity to certain protein targets, while alterations at the trifluoroethyl group have been used to improve solubility and bioavailability.
The compound's relevance is further underscored by its application in preclinical studies investigating novel therapeutic strategies. In particular, its ability to modulate enzyme activity has made it a subject of interest for developing treatments against inflammatory diseases and cancer. Preliminary data suggest that derivatives of 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone can inhibit inflammatory cytokine production by targeting key signaling pathways involved in immune responses. This has opened up avenues for exploring its potential as an anti-inflammatory agent.
From a synthetic chemistry perspective, 1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone serves as a versatile building block for constructing more complex scaffolds. The availability of this intermediate allows chemists to rapidly explore diverse chemical space without having to start from scratch. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.
The fluorine atoms present in the molecular structure also contribute to unique spectroscopic properties that can be exploited for analytical purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide valuable insights into the conformational behavior and reactivity of this compound. These tools have been instrumental in elucidating its mechanism of action and optimizing its pharmacological properties.
In conclusion,1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone (CAS No. 1419517-55-7) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as an intermediate in drug development underscores its importance in advancing therapeutic strategies against various diseases. As research continues to uncover new applications for this compound,1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone is poised to remain at the forefront of innovation in pharmaceutical sciences.
1419517-55-7 (1-(5-Chloro-3-indolyl)-2,2,2-trifluoroethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)